Cas no 1542563-27-8 (Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl-)
Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl-
-
- Inchi: 1S/C12H16BrN/c1-12(7-2-8-14-12)9-10-3-5-11(13)6-4-10/h3-6,14H,2,7-9H2,1H3
- InChI Key: JUQUAJQZFAFTAZ-UHFFFAOYSA-N
- SMILES: N1CCCC1(CC1=CC=C(Br)C=C1)C
Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01082138-1g |
2-[(4-Bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 95% | 1g |
¥5180.0 | 2023-04-10 | |
| Enamine | EN300-366061-0.05g |
2-[(4-bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 0.05g |
$888.0 | 2023-03-02 | ||
| Enamine | EN300-366061-0.1g |
2-[(4-bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 0.1g |
$930.0 | 2023-03-02 | ||
| Enamine | EN300-366061-0.25g |
2-[(4-bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 0.25g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-366061-0.5g |
2-[(4-bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 0.5g |
$1014.0 | 2023-03-02 | ||
| Enamine | EN300-366061-1.0g |
2-[(4-bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-366061-2.5g |
2-[(4-bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 2.5g |
$2071.0 | 2023-03-02 | ||
| Enamine | EN300-366061-5.0g |
2-[(4-bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 5.0g |
$3065.0 | 2023-03-02 | ||
| Enamine | EN300-366061-10.0g |
2-[(4-bromophenyl)methyl]-2-methylpyrrolidine |
1542563-27-8 | 10.0g |
$4545.0 | 2023-03-02 |
Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl-
Recent Advances in the Study of Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- (CAS: 1542563-27-8)
Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- (CAS: 1542563-27-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its structural features, synthetic pathways, and biological activities.
Structural analysis of Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- reveals a pyrrolidine core substituted with a 4-bromobenzyl group and a methyl group at the 2-position. This unique arrangement imparts both lipophilicity and steric hindrance, which are critical for its interactions with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that achieved a 92% yield under mild conditions.
In terms of biological activity, preliminary in vitro studies have shown that Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- exhibits moderate inhibitory effects on monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. These findings were corroborated by molecular docking simulations, which suggested strong binding affinity to the active site of MAO-B. However, further in vivo studies are required to validate these effects and assess potential toxicity. Additionally, the compound has been investigated as a precursor for the synthesis of sigma-1 receptor ligands, which are of interest for their neuroprotective and antipsychotic properties.
Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled more precise characterization of Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- and its derivatives. These tools have been instrumental in identifying impurities and optimizing synthetic protocols. Furthermore, computational studies leveraging quantum mechanical calculations have provided insights into the compound's electronic properties, aiding in the design of more potent analogs.
Despite these promising developments, challenges remain in the scalability and clinical translation of Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl-. Issues such as metabolic stability and bioavailability need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound. In conclusion, Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl- represents a versatile scaffold in medicinal chemistry, with ongoing research paving the way for its application in CNS disorders and beyond.
1542563-27-8 (Pyrrolidine, 2-[(4-bromophenyl)methyl]-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)